Cas no 1374858-90-8 (5-Amino-3-(4-fluorophenyl)isothiazole-4-carboxamide)

• Product Name: 5-Amino-3-(4-fluorophenyl)isothiazole-4-carboxamide
• CAS No: 1374858-90-8
• MF: C₁₀H₈FN₃OS
• MW: 237.253423690796
• CID: 2124716
• Update Time: 2023-08-04

5-Amino-3-(4-fluorophenyl)isothiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-amino-3-(4-fluorophenyl)isothiazole-4-carboxamide
• 5-Amino-3-(4-fluorophenyl)isothiazole-4-carboxamide

• Inchi： 1S/C10H8FN3OS/c11-6-3-1-5(2-4-6)8-7(9(12)15)10(13)16-14-8/h1-4H,13H2,(H2,12,15)
• InChI Key： HPJOZGGRJVLUSG-UHFFFAOYSA-N
• SMILES： S1C(=C(C(N)=O)C(C2C=CC(=CC=2)F)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 271
• Topological Polar Surface Area: 110